Cas no 91183-91-4 (HENEICOSANOIC ACID, 20-METHYL-, METHYL ESTER)

• Product Name: HENEICOSANOIC ACID, 20-METHYL-, METHYL ESTER
• CAS No: 91183-91-4
• MF: C₂₃H₄₆O₂
• MW: 354.610147953033
• CID: 3441578
• PubChem ID: 15089804
• Update Time: 2025-04-21

HENEICOSANOIC ACID, 20-METHYL-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• HENEICOSANOIC ACID, 20-METHYL-, METHYL ESTER
• Methyl 20-methylhencosanoate
• MZUQGLHXQBHRMU-UHFFFAOYSA-N
• 91183-91-4
• SCHEMBL19281385
• DTXSID301309793
• Methyl 20-methyl-heneicosanoate

• Inchi： 1S/C23H46O2/c1-22(2)20-18-16-14-12-10-8-6-4-5-7-9-11-13-15-17-19-21-23(24)25-3/h22H,4-21H2,1-3H3
• InChI Key： MZUQGLHXQBHRMU-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCCCCCCCCCCCCCC(C)C)=O

Computed Properties

• Exact Mass: 354.349780706Da
• Monoisotopic Mass: 354.349780706Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 20
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.9
• Topological Polar Surface Area: 26.3Ų